1-((3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one

• IUPAC Name: 1-[[3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-one
• InChI: InChI=1S/C17H11ClFN5O3/c1-9-20-16(27-22-9)11-3-2-6-24(17(11)25)8-14-21-15(23-26-14)10-4-5-13(19)12(18)7-10/h2-7H,8H2,1H3
• InChI Key: XZKRTCBYBUVINB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CN(C2=O)CC3=NC(=NO3)C4=CC(=C(C=C4)F)Cl
• Molecular Formula: C17H11ClFN5O3
• Molecular Weight: 387.8 g/mol

Description

1-((3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C17H11ClFN5O3 and its molecular weight is 387.76. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A body of research focuses on the synthesis and characterization of compounds similar to 1-((3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one, demonstrating the broad interest in developing novel heterocyclic compounds with potential applications. For example, El‐Sayed et al. (2008) detailed the synthesis of new N- and S-substituted 1,3,4-oxadiazole derivatives, showcasing the chemical diversity achievable through cyclization reactions involving pyridinyl and thiadiazole components (El‐Sayed et al., 2008). Similarly, research by Tajik and Dadras (2011) explored the synthesis of novel 5-chloro-3-fluorophenoxypyridines with a 1,3,4-oxadiazole ring, emphasizing their herbicidal activity, which indicates the potential agricultural applications of such compounds (Tajik & Dadras, 2011).

Biological Activity

Investigations into the biological activities of these compounds have shown promising results. Rai et al. (2009) synthesized novel 2-[1-(5-chloro-2-methoxy-phenyl)-5-methyl-1H-pyrazol-4-yl]-5-(substituted-phenyl)-[1,3,4]oxadiazoles and evaluated their antibacterial efficacy, demonstrating significant activity against various bacterial strains (Rai et al., 2009). Additionally, Desai et al. (2016) designed and synthesized fluorinated pyrazole encompassing pyridyl 1,3,4-oxadiazole motifs, which were assessed for antimicrobial activity and cytotoxicity, further illustrating the potential of these compounds in therapeutic applications (Desai et al., 2016).

Anticancer Potential

The anticancer potential of related compounds has also been explored. Vinayak et al. (2017) undertook the synthesis of novel amine derivatives of 5-[5-(chloromethyl)-1, 3, 4-oxadiazol-2-yl]-2-(4-fluorophenyl)-pyridine and evaluated their in vitro anticancer activity against various human cancer cell lines, indicating the promise of such compounds in oncological research (Vinayak et al., 2017).